Cas no 1806874-98-5 (2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine)

2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, incorporating difluoromethyl, fluoro, iodo, and trifluoromethyl functional groups. This compound is of particular interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of multiple halogen and fluorinated groups enhances its reactivity in cross-coupling reactions, facilitating further functionalization. Its structural features also contribute to improved metabolic stability and lipophilicity, making it valuable in the development of advanced chemical entities. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine structure

1806874-98-5 structure

Product Name:2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine

CAS No:1806874-98-5

MF:C₇H₂F₆IN

MW:340.992374897003

CID:4881927

Update Time:2025-06-13

2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine
- Inchi： 1S/C7H2F6IN/c8-3-1-2(14)4(7(11,12)13)5(15-3)6(9)10/h1,6H
- InChI Key： RIVCTJKQKZBYRJ-UHFFFAOYSA-N
- SMILES： IC1C=C(N=C(C(F)F)C=1C(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 220
XLogP3: 3.5
Topological Polar Surface Area: 12.9

2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029036225-250mg	2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine	1806874-98-5	95%	250mg	$1,019.20	2022-03-31
Alichem	A029036225-500mg	2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine	1806874-98-5	95%	500mg	$1,701.85	2022-03-31
Alichem	A029036225-1g	2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine	1806874-98-5	95%	1g	$2,837.10	2022-03-31

2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. Achieving excellent anti-corrosion and tribological performance by tailoring the surface morphology and chemical composition of aluminum alloys

Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300

Additional information on 2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine

Professional Introduction to 2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine (CAS No. 1806874-98-5)

2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine, with the CAS number 1806874-98-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a core structural motif in numerous bioactive molecules, and its unique substitution pattern makes it a valuable intermediate in the synthesis of potential therapeutic agents.

The molecular structure of 2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine features three key functional groups: a difluoromethyl group at the 2-position, a fluoro substituent at the 6-position, and an iodo atom at the 4-position. Additionally, the 3-position is substituted with a trifluoromethyl group. This particular arrangement of halogen atoms and heteroatoms imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in halogenated pyridines due to their broad spectrum of biological activities. The presence of multiple fluorine atoms, in particular, can significantly influence the metabolic stability, binding affinity, and pharmacokinetic properties of a drug candidate. The difluoromethyl group is known to enhance metabolic stability by preventing oxidative degradation, while the trifluoromethyl group often improves lipophilicity and binding interactions with biological targets.

The iodo substituent at the 4-position of the pyridine ring adds another layer of versatility to this compound. Iodine is frequently used in medicinal chemistry as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of diverse molecular fragments, enabling the rapid assembly of complex drug candidates.

2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of investigation is its potential application in oncology. The combination of halogenated substituents often enhances interactions with biological targets involved in cancer cell proliferation and survival. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth.

In addition to its oncology applications, this compound has shown promise in the development of treatments for infectious diseases. The unique electronic properties conferred by the halogen atoms make it a suitable candidate for targeting enzymes essential for pathogen survival. Researchers have been particularly interested in its potential as an antiviral agent, where it could interfere with viral replication by inhibiting key enzymes or proteins.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-iodo-3-(trifluoromethyl)pyridine presents several challenges due to its complex substitution pattern. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the process, allowing for efficient production on both laboratory and industrial scales.

The< strong>Difluoromethyl-< strong>6-fluoro-< strong>4-iodo-< strong>3-trifluoromethylpyridine